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Compound of Interest

Compound Name: 4-Ethylbenzoyl chloride

Cat. No.: B099604

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-Ethylbenzoyl chloride (CAS No.
16331-45-6), a pivotal chemical intermediate in various fields, including pharmaceuticals and
agrochemicals. This document details its chemical and physical properties, synthesis protocols,
key reactions, and safety and handling procedures to support its effective and safe use in
research and development.

Chemical and Physical Properties

4-Ethylbenzoyl chloride is an aromatic acyl chloride characterized by an ethyl group at the
para position of the benzoyl chloride moiety.[1] It typically appears as a colorless to pale yellow
liquid with a distinct pungent and irritating odor.[1] It is @ moisture-sensitive compound that
readily undergoes hydrolysis.[1]

Identifiers and General Properties

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b099604?utm_src=pdf-interest
https://www.benchchem.com/product/b099604?utm_src=pdf-body
https://www.benchchem.com/product/b099604?utm_src=pdf-body
https://wap.guidechem.com/encyclopedia/4-ethylbenzoyl-chloride-dic18937.html
https://wap.guidechem.com/encyclopedia/4-ethylbenzoyl-chloride-dic18937.html
https://wap.guidechem.com/encyclopedia/4-ethylbenzoyl-chloride-dic18937.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b099604?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Property Value Reference
CAS Number 16331-45-6 [11[2][3][4]
EC Number 240-404-6 [31[5]
Molecular Formula CoHoCIO [1][6]
Linear Formula C2HsCeH4aCOCI [3]
Molecular Weight 168.62 g/mol [1][3][5][6]
Appearance (.Zletdr, colorless to light yellow (7]

liquid
Odor Pungent, irritating [1]

Physicochemical Data

Property Value Conditions Reference
Density 1.147 g/mL at 25 °C [21[31[7]
Boiling Point 235-236 °C (lit.) [2][3]
Refractive Index n20/D 1.5479 (lit.) [2][3]

Flash Point 113 °C closed cup [8]

Vapor Pressure 0.05 mmHg at 25 °C [2]

Insoluble in water;
B Soluble in ethanol,
Solubility [1]
acetone, toluene,

chloroform

Synthesis and Manufacturing

The primary method for synthesizing 4-Ethylbenzoyl chloride involves the chlorination of 4-
ethylbenzoic acid. This reaction effectively replaces the hydroxyl group of the carboxylic acid
with a chlorine atom.[1]
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Experimental Protocol: Synthesis from 4-Ethylbenzoic
Acid

A common laboratory and industrial synthesis method utilizes thionyl chloride (SOCI2) as the
chlorinating agent.[1]

Objective: To synthesize 4-Ethylbenzoyl chloride from 4-ethylbenzoic acid.
Materials:

 4-Ethylbenzoic acid

e Thionyl chloride (SOCI2) or Phosphorus pentachloride (PCls)[1]

o Toluene (or another suitable inert solvent)

» Reaction kettle/flask with a reflux condenser and dropping funnel
e Heating mantle

« Distillation apparatus

Procedure:

o Charge the reaction kettle with toluene and 4-ethylbenzoic acid.[1]
e Warm the mixture to approximately 60 °C while stirring.[1]

e Slowly add thionyl chloride dropwise to the reaction mixture.[1]

o After the addition is complete, increase the temperature and allow the reaction to proceed
under reflux for approximately 2 hours.[1] The reaction evolves hydrogen chloride (HCI) and
sulfur dioxide (SO2z) gases, which must be scrubbed.

» After the reaction is complete, cool the mixture.

« Distill off the toluene under reduced pressure.[1]

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://wap.guidechem.com/encyclopedia/4-ethylbenzoyl-chloride-dic18937.html
https://www.benchchem.com/product/b099604?utm_src=pdf-body
https://wap.guidechem.com/encyclopedia/4-ethylbenzoyl-chloride-dic18937.html
https://wap.guidechem.com/encyclopedia/4-ethylbenzoyl-chloride-dic18937.html
https://wap.guidechem.com/encyclopedia/4-ethylbenzoyl-chloride-dic18937.html
https://wap.guidechem.com/encyclopedia/4-ethylbenzoyl-chloride-dic18937.html
https://wap.guidechem.com/encyclopedia/4-ethylbenzoyl-chloride-dic18937.html
https://wap.guidechem.com/encyclopedia/4-ethylbenzoyl-chloride-dic18937.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b099604?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

¢ The final product, 4-Ethylbenzoyl chloride, is then purified by distillation under reduced
pressure.[1]

Products
Reactants
HCI (gas)
4-Ethylbenzoic Acid Toluene, Reflux L
4-Ethylbenzoyl Chloride
| SO:2 (gas)
Thionyl Chloride (SOCI2)
Nucleophile

4-Ethylbenzoyl Chloride (e.g., Amine, Alcohol, Aromatic Ring)

Acylation Reaction
(e.g., Schotten-Baumann, Friedel-Crafts)

Acylated Product
(Amide, Ester, Ketone)

Further Synthesis Steps

Target Molecule

(API, Agrochemical, etc.)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to 4-Ethylbenzoyl
Chloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b099604#4-ethylbenzoyl-chloride-cas-number-and-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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